3-iodo-1-methyl-1H-pyrazole-5-carbaldehyde

• CAS RN: 2226182-52-9
• Molecular Formula: C5H5IN2O
• Molecular Weight: 236

Description

3-Iodo-1-methyl-1H-pyrazole is a pharmaceutical intermediate. It has an empirical formula of C4H5IN2 and a molecular weight of 208.00. The compound appears as a pale yellow to pale brown liquid.

Synthesis Analysis

Pyrazoles can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, and using heterocyclic system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of 3-Iodo-1-methyl-1H-pyrazole consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The presence of an iodine atom and a methyl group attached to the pyrazole ring differentiates this compound from other pyrazoles.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

3-Iodo-1-methyl-1H-pyrazole is a liquid with a refractive index of 1.588 and a density of 1.936 g/mL at 25 °C. It is pale yellow to pale brown in color.

Scientific Research Applications

3-iodo-1-methyl-1H-pyrazole-5-carbaldehyde is widely used in scientific research due to its versatility and reactivity. It is used in the synthesis of biologically active compounds, such as drugs and pharmaceuticals, as well as for the development of new materials and technologies. This compound is also used in the synthesis of aldehydes, ketones, and amines, which are important building blocks for many organic compounds. Furthermore, this compound can be used to synthesize organoiodine compounds, which are useful for the study of biological processes.

Mechanism of Action

The mechanism of action of 3-iodo-1-methyl-1H-pyrazole-5-carbaldehyde is not fully understood. It is believed that the organoiodine compound is activated by the base catalyst, which facilitates the reaction between the 3-iodo-1-methyl-1H-pyrazole-5-carboxylic acid and aldehyde. The reaction results in the formation of a new carbon-carbon bond, which is then further stabilized by the formation of a hydrogen bond between the two molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, some studies have suggested that it may have anti-inflammatory and anti-bacterial properties. Additionally, this compound has been found to inhibit the growth of certain types of cancer cells in vitro. Further research is needed to better understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

3-iodo-1-methyl-1H-pyrazole-5-carbaldehyde has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively easy to synthesize. Additionally, this compound is a versatile reagent that can be used for the synthesis of a wide range of organic compounds. However, this compound is also limited in its use in laboratory experiments due to its reactivity. It is a highly reactive compound, and it can be difficult to control the reaction conditions.

Future Directions

The potential applications of 3-iodo-1-methyl-1H-pyrazole-5-carbaldehyde are still being explored. Possible future directions for research include the development of new synthetic methods for the production of this compound and its derivatives, as well as the exploration of its biological activity and potential therapeutic applications. Additionally, further research into the mechanism of action of this compound could provide insight into the development of new materials and technologies. Finally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of its potential therapeutic applications.

Synthesis Methods

3-iodo-1-methyl-1H-pyrazole-5-carbaldehyde is synthesized from the reaction of 3-iodo-1-methyl-1H-pyrazole-5-carboxylic acid and aldehyde in the presence of a base catalyst. The reaction takes place in a solvent, such as ethanol or methanol, and the reaction temperature is typically between 70°C and 90°C. The reaction yields a mixture of the desired product and other byproducts, which can be separated by column chromatography.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation and serious eye irritation. Therefore, it is recommended to avoid ingestion and inhalation, wear personal protective equipment, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.